Cas no 1099016-47-3 (2-(2,2,2-Trifluoro-n-methylacetamido)benzoic acid)

• Product Name: 2-(2,2,2-Trifluoro-n-methylacetamido)benzoic acid
• CAS No: 1099016-47-3
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 6145726
• PubChem ID: 60759454
• Update Time: 2025-05-20

2-(2,2,2-Trifluoro-n-methylacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[methyl-(2,2,2-trifluoroacetyl)amino]benzoic acid
• 1099016-47-3
• CS-0345430
• 2-(2,2,2-Trifluoro-n-methylacetamido)benzoic acid
• MPYJBFPYZXPQDW-UHFFFAOYSA-N
• EN300-7321229

• Inchi： 1S/C10H8F3NO3/c1-14(9(17)10(11,12)13)7-5-3-2-4-6(7)8(15)16/h2-5H,1H3,(H,15,16)
• InChI Key： MPYJBFPYZXPQDW-UHFFFAOYSA-N
• SMILES： FC(C(N(C)C1C=CC=CC=1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 247.04562760g/mol
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-Trifluoro-n-methylacetamido)benzoic acid

Comprehensive Overview of 2-(2,2,2-Trifluoro-N-methylacetamido)benzoic acid (CAS No. 1099016-47-3)

2-(2,2,2-Trifluoro-N-methylacetamido)benzoic acid (CAS No. 1099016-47-3) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and benzoic acid backbone, has garnered attention due to its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

The structural features of 2-(2,2,2-Trifluoro-N-methylacetamido)benzoic acid make it a versatile intermediate in organic synthesis. The presence of the trifluoroacetamido moiety enhances its metabolic stability, a critical factor in medicinal chemistry. Recent studies highlight its utility in peptide mimetics and protease-targeted drugs, aligning with the growing demand for precision medicine solutions. Its CAS No. 1099016-47-3 is frequently cited in patent literature, underscoring its commercial relevance.

In the context of green chemistry, this compound has been evaluated for its compatibility with sustainable synthesis methods. The fluorine substitution pattern offers advantages in optimizing lipophilicity and bioavailability, addressing key challenges in drug formulation. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity, with suppliers often providing ≥98% purity grades for research use.

From an industrial perspective, 2-(2,2,2-Trifluoro-N-methylacetamido)benzoic acid is synthesized via multistep organic reactions, including amide coupling and carboxylation processes. Its thermal stability and solubility profile in polar solvents like DMF or acetonitrile facilitate its handling in laboratory settings. The compound’s molecular weight (261.18 g/mol) and melting point data are essential for process scale-up considerations.

Emerging trends in AI-driven drug discovery have further amplified interest in this molecule. Computational models frequently incorporate its structural analogs to predict ADMET properties, reflecting the intersection of cheminformatics and experimental research. FAQs in scientific forums often inquire about its synthetic protocols or commercial availability, indicating its practical demand.

Regulatory compliance for CAS No. 1099016-47-3 adheres to standard REACH and GMP guidelines, ensuring its safe use in research. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. The compound’s storage conditions (typically 2–8°C under inert atmosphere) are critical to maintain its stability over time.

In summary, 2-(2,2,2-Trifluoro-N-methylacetamido)benzoic acid represents a valuable tool for chemists exploring fluorine chemistry and drug design. Its integration into high-throughput screening libraries and combinatorial chemistry workflows continues to expand, driven by innovations in targeted therapy development. Future research may uncover additional applications in material science or catalysis, further solidifying its interdisciplinary importance.